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Introduction
Dioctyl azelate (DOZ), a diester synthesized from azelaic acid and 2-ethylhexanol, is a high-

performance synthetic base oil and additive for lubricants.[1][2] Its molecular structure,

featuring a nine-carbon dicarboxylic acid, imparts a unique combination of properties that make

it highly suitable for demanding lubrication applications where extreme temperatures, longevity,

and reliability are critical. This document provides detailed application notes on the use of DOZ

in synthetic lubricants, including its key performance characteristics, comparative data with

other common diesters, and standardized experimental protocols for its evaluation.

DOZ is particularly noted for its exceptional low-temperature fluidity, good thermal and oxidative

stability, and compatibility with a wide range of elastomers.[1] These attributes position it as a

valuable component in the formulation of high-performance automotive, aviation, and industrial

lubricants.[3]

Key Performance Characteristics of Dioctyl Azelate
Dioctyl azelate's performance as a lubricant base stock or additive is defined by several key

physical and chemical properties. These properties dictate its suitability for specific applications

and its advantages over other base oils.
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One of the most outstanding features of DOZ is its excellent performance at low temperatures.

This is critical for applications that require reliable start-up and operation in cold environments,

such as in aviation and automotive engines. The long, branched ester chains of DOZ inhibit

crystallization at low temperatures, resulting in a very low pour point.

Thermal and Oxidative Stability
Synthetic esters like DOZ generally exhibit good resistance to thermal and oxidative breakdown

at high temperatures.[4][5] This stability minimizes the formation of sludge, varnish, and acidic

byproducts, which can degrade lubricant performance and damage equipment. The result is

extended oil drain intervals and improved equipment longevity.

Viscosity-Temperature Characteristics
DOZ possesses a high viscosity index (VI), which indicates that its viscosity changes less with

temperature fluctuations compared to lubricants with a lower VI.[6] This property is crucial for

maintaining a stable lubricating film across a wide operating temperature range, ensuring

effective lubrication at both low-temperature start-up and high-temperature operation.

Lubricity and Wear Protection
The polar nature of the ester molecules in DOZ allows them to adhere to metal surfaces,

forming a persistent lubricating film that reduces friction and wear, particularly under boundary

lubrication conditions.[7] This inherent lubricity can be further enhanced with the addition of

anti-wear and extreme pressure additives.

Additive Solubility and Compatibility
DOZ exhibits good solvency, which allows for the effective dissolution of performance-

enhancing additives.[3] It is also compatible with a wide range of common lubricant additives,

enabling the formulation of sophisticated lubricant packages tailored to specific performance

requirements.

Elastomer Compatibility
Lubricants come into contact with various seals and elastomers in machinery. Incompatibility

can lead to seal swelling or shrinkage, resulting in leaks. DOZ generally shows good

compatibility with many common elastomers used in sealing applications.[8][9]
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Comparative Performance Data
The selection of a synthetic ester for a lubricant formulation often involves a trade-off between

various performance characteristics and cost. The following table provides a comparative

summary of the typical properties of dioctyl azelate (DOZ) against two other commonly used

diesters: dioctyl adipate (DOA) and dioctyl sebacate (DOS).

Property
Dioctyl Azelate
(DOZ)

Dioctyl
Adipate (DOA)

Dioctyl
Sebacate
(DOS)

Test Method

Kinematic

Viscosity @ 40°C

(cSt)

~18-22 ~12-15 ~20-24 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

~4.0-4.5 ~3.0-3.5 ~4.5-5.0 ASTM D445

Viscosity Index ~150-160 ~140-150 ~150-160 ASTM D2270

Pour Point (°C) < -60[4] ~ -60 ~ -55 ASTM D97

Flash Point (°C) > 210[1] > 200 > 215 ASTM D92

Oxidative

Stability

Good to

Excellent
Good Excellent ASTM D2272

Low-

Temperature

Performance

Excellent Very Good Excellent -

Elastomer

Compatibility
Good Good Good -

Biodegradability Good Good Good OECD 301

Note: The values presented in this table are typical and can vary depending on the specific

grade and manufacturing process of the product.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1606771?utm_src=pdf-body
https://zslubes.com/documents-pdf/Synthetic-Esters-Whitepaper.pdf
https://www.chembk.com/en/chem/DIOCTYL%20AZELATE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of dioctyl azelate in synthetic lubricants.

Determination of Kinematic Viscosity and Viscosity
Index
Standard: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index)

Objective: To measure the kinematic viscosity of the lubricant at two different temperatures

(40°C and 100°C) and to calculate the viscosity index, which represents the effect of

temperature on viscosity.

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath, capable of maintaining temperatures within ±0.02°C

Timer, accurate to 0.1 seconds

Thermometer, calibrated

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Charge the viscometer with the lubricant sample, ensuring no air bubbles are trapped.

Place the viscometer in the constant temperature bath set to 40°C and allow it to equilibrate

for at least 30 minutes.

Using suction, draw the lubricant up through the capillary to a point above the upper timing

mark.

Release the suction and allow the lubricant to flow freely down the capillary.
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Start the timer as the meniscus of the lubricant passes the upper timing mark and stop it as it

passes the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity at 40°C by multiplying the average flow time by the

viscometer calibration constant.

Repeat steps 3-8 with the constant temperature bath set to 100°C.

Using the kinematic viscosity values at 40°C and 100°C, calculate the Viscosity Index

according to the formulas provided in ASTM D2270.

Determination of Pour Point
Standard: ASTM D97

Objective: To determine the lowest temperature at which a lubricant will continue to flow under

prescribed conditions.

Apparatus:

Pour point test jar

Jacket

Disc

Gasket

Cooling bath(s)

Thermometer

Procedure:

Pour the lubricant sample into the test jar to the marked level.
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If the sample has been previously heated, allow it to cool to at least 9°C above the expected

pour point.

Insert the thermometer into the cork stopper so that it is positioned in the center of the

sample.

Place the test jar in the cooling bath.

At each thermometer reading that is a multiple of 3°C, remove the test jar from the jacket

and tilt it just enough to ascertain whether there is movement of the oil.

The test is complete when the oil shows no movement when the jar is held horizontally for 5

seconds.

The pour point is recorded as 3°C above this solid point temperature.

Determination of Oxidation Stability
Standard: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT)

Objective: To evaluate the oxidation stability of a lubricant in the presence of water and a

copper catalyst coil under pressurized oxygen at an elevated temperature.

Apparatus:

Rotating pressure vessel

Oxygen cylinder with pressure regulator

Heating bath capable of maintaining 150 ± 0.1°C

Pressure recorder

Copper catalyst wire

Procedure:

Weigh 50 ± 0.5 g of the lubricant sample into a glass container.
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Add 5 ± 0.05 mL of distilled water.

Place a polished copper catalyst coil into the container.

Place the glass container into the pressure vessel.

Seal the vessel and purge with oxygen.

Pressurize the vessel with oxygen to 620 ± 14 kPa (90 ± 2 psi) at room temperature.

Place the vessel in the heating bath maintained at 150°C and start the rotation at 100 ± 5

rpm.

Continuously record the pressure inside the vessel.

The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from the

maximum pressure observed.

The result is reported as the time in minutes for this pressure drop to occur, which is the

oxidation lifetime of the lubricant.

Determination of Wear Preventive Characteristics
Standard: ASTM D4172 (Four-Ball Wear Test)

Objective: To determine the wear preventive properties of a lubricant by measuring the wear

scar on steel balls under specified test conditions.

Apparatus:

Four-ball wear test machine

Steel balls (AISI 52100 steel)

Microscope for measuring wear scars

Procedure:

Thoroughly clean four new steel balls with a solvent.
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Clamp three balls securely in the ball pot and add the lubricant sample to cover the balls.

Place the fourth ball in the chuck of the test machine.

Assemble the ball pot onto the machine.

Apply the specified load (e.g., 40 kgf) and start the motor to rotate the top ball at the

specified speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled

temperature (e.g., 75°C).

At the end of the test, disassemble the apparatus and clean the three lower balls.

Measure the diameter of the wear scars on the three lower balls in two directions (parallel

and perpendicular to the direction of sliding) using the microscope.

Calculate the average wear scar diameter in millimeters. A smaller wear scar indicates better

wear protection.
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Lubricant Formulation & Evaluation Workflow

Key Physicochemical Tests Key Performance Tests

Define Performance Requirements
(e.g., Temperature Range, Load)

Select Base Oil(s)
(e.g., Dioctyl Azelate)

Select Additive Package
(e.g., Antioxidants, Anti-wear)

Blend Formulation

Physicochemical Property Testing Performance Bench Testing

Analyze Results Viscosity & VI
(ASTM D445, D2270)

Pour Point
(ASTM D97)

Flash Point
(ASTM D92)

Oxidation Stability
(ASTM D2272)

Wear Prevention
(ASTM D4172)

Elastomer Compatibility
(ASTM D4289)

Optimize Formulation Final Product Specification

Meets Requirements

Reformulate

Click to download full resolution via product page

Caption: Workflow for Synthetic Lubricant Formulation and Evaluation.
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Diester Chemical Structure-Property Relationship

Structural Features Resulting Lubricant Properties

Diester Molecular Structure
(e.g., Dioctyl Azelate)

Long Carbon Chain
(Azelaic Acid - C9)

Branched Alcohol
(2-Ethylhexanol)

Ester Functional Groups

High Viscosity Index

Good Thermal & Oxidative Stability

Excellent Low-Temperature Fluidity
(Low Pour Point)

Good Lubricity & Film Strength

Click to download full resolution via product page

Caption: Relationship between Diester Structure and Lubricant Properties.

Conclusion
Dioctyl azelate is a high-performance synthetic ester that offers a compelling balance of

properties for demanding lubricant applications. Its standout feature is its exceptional low-

temperature performance, complemented by good thermal and oxidative stability, a high

viscosity index, and inherent lubricity. These characteristics make it an excellent choice as a

base oil or co-base oil in the formulation of synthetic lubricants for automotive, aviation, and

industrial uses where reliable performance across a wide temperature range is paramount. The

provided experimental protocols offer a standardized framework for the evaluation and quality

control of lubricants formulated with dioctyl azelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1606771?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/DIOCTYL%20AZELATE
https://www.nbinno.com/article/plasticizers/chemical-properties-and-applications-of-dioctyl-azelate-jo
https://www.researchgate.net/publication/230135927_Mixture_of_vegetable_oils_and_di_-_ethylhexyl-_sebacate_as_lubricants
https://zslubes.com/documents-pdf/Synthetic-Esters-Whitepaper.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8900678/
https://penriteoil.com.au/knowledge-centre/Base%20Oils/238/what-are-base-oils/999
https://www.diva-portal.org/smash/get/diva2:998822/FULLTEXT01.pdf
https://chemceed.com/product-news/plasticizer-selection-elastomers/
https://rahco-rubber.com/resources/elastomer-fluid-compatibility/
https://www.benchchem.com/product/b1606771#application-of-dioctyl-azelate-in-synthetic-lubricants
https://www.benchchem.com/product/b1606771#application-of-dioctyl-azelate-in-synthetic-lubricants
https://www.benchchem.com/product/b1606771#application-of-dioctyl-azelate-in-synthetic-lubricants
https://www.benchchem.com/product/b1606771#application-of-dioctyl-azelate-in-synthetic-lubricants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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